Cas no 667413-38-9 (4-Allyl-5-(3,5-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-(3,5-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 667413-38-9
• MF: C₁₄H₁₇N₃OS
• MW: 275.36928153038
• MDL: MFCD04054603
• CID: 871922
• PubChem ID: 3865339
• Update Time: 2025-11-02

4-Allyl-5-(3,5-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-((3,5-dimethylphenoxy)methyl)-4H-1,2,4-triazole-3-thiol
• 3-[(3,5-dimethylphenoxy)methyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• 4-Allyl-5-[(3,5-dimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
• 4-allyl-5-[(3,5-dimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
• 5-[(3,5-dimethylphenoxy)methyl]-4-prop-2-en-1-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• ART-CHEM-BB B018085
• 5-[(3,5-dimethylphenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• AC1MZ0ZO
• ALBB-003403
• BBL017294
• CTK5J4556
• MolPort-001-581-782
• STK443084
• AKOS003331448
• DTXSID80397581
• VS-06028
• 667413-38-9
• MFCD04054603
• CS-0322693
• 4-Allyl-5-(3,5-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD04054603
• Inchi： 1S/C14H17N3OS/c1-4-5-17-13(15-16-14(17)19)9-18-12-7-10(2)6-11(3)8-12/h4,6-8H,1,5,9H2,2-3H3,(H,16,19)
• InChI Key： CFZKYSQSJFABLU-UHFFFAOYSA-N
• SMILES： S=C1NN=C(COC2C=C(C)C=C(C)C=2)N1CC=C

Computed Properties

• Exact Mass: 275.10900
• Monoisotopic Mass: 275.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 391.9°C at 760 mmHg
• Flash Point: 190.8°C
• Refractive Index: 1.601
• PSA: 78.74000
• LogP: 2.94860

4-Allyl-5-(3,5-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Allyl-5-(3,5-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol

Research Brief on 4-Allyl-5-(3,5-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol (CAS: 667413-38-9)

The compound 4-Allyl-5-(3,5-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol (CAS: 667413-38-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and pharmacological relevance.

Recent studies have highlighted the role of 1,2,4-triazole derivatives as versatile scaffolds in drug discovery, owing to their broad-spectrum biological activities, including antimicrobial, antifungal, and anticancer properties. The specific structural modifications in 4-Allyl-5-(3,5-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol, such as the allyl and dimethylphenoxy groups, are believed to enhance its binding affinity to target proteins and improve pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action involves the disruption of bacterial cell wall synthesis, making it a promising candidate for novel antibiotic development. Additionally, molecular docking studies revealed strong interactions with key bacterial enzymes, further validating its potential.

In the context of anticancer research, preliminary in vitro assays have shown that 4-Allyl-5-(3,5-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol induces apoptosis in several cancer cell lines, particularly those associated with breast and colon cancers. The compound's ability to modulate reactive oxygen species (ROS) levels and activate caspase pathways has been identified as a key factor in its cytotoxic effects.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. Current research efforts are focused on structural analogs and formulation strategies to address these limitations. Collaborative studies between academic and industrial researchers are underway to advance this compound into preclinical trials.

In summary, 4-Allyl-5-(3,5-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol represents a compelling case study in the intersection of chemical synthesis and biological application. Its dual potential as an antimicrobial and anticancer agent underscores the importance of continued investigation into its mechanisms and therapeutic utility.